3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide
Overview
Description
3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide, also known as FOB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of interesting properties, including its ability to inhibit certain enzymes and its potential use as a tool for studying biological systems.
Mechanism of Action
The mechanism of action of 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide involves its ability to inhibit the activity of certain enzymes by binding to their active sites. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide has been found to have a variety of biochemical and physiological effects, including its ability to inhibit the activity of carbonic anhydrase and sulfonamide-based enzymes. This inhibition can lead to changes in pH, ion balance, and other important cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide in lab experiments is its ability to selectively inhibit certain enzymes, allowing researchers to study their activity in a controlled environment. However, there are also limitations to using 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are many potential future directions for research involving 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide, including its use as a tool for studying the activity of other enzymes and its potential applications in drug development. Additionally, further research is needed to better understand the potential toxicity and limitations of using 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide in lab experiments.
Synthesis Methods
The synthesis of 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide involves several steps, including the reaction of 3-fluorobenzenesulfonyl chloride with sodium azide to form 3-fluorobenzenesulfonyl azide. This is then reacted with 3-amino-1,2-oxazole to form 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide.
Scientific Research Applications
3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and neuroscience. One of the main uses of 3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide is as a tool for studying the activity of certain enzymes, such as carbonic anhydrase and sulfonamide-based enzymes.
properties
IUPAC Name |
3-fluoro-N-(1,2-oxazol-3-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O3S/c10-7-2-1-3-8(6-7)16(13,14)12-9-4-5-15-11-9/h1-6H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUFVFYFRMVPMAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=NOC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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